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Compound of Interest

Acetylenedicarboxylic acid
Compound Name:

monopotassium salt

Cat. No.: B145645

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for
acetylenedicarboxylic acid monopotassium salt (CAS No. 928-04-1). The following sections
detail the hazardous properties of this compound and provide clear protocols and precautions
to ensure its safe use in a laboratory setting.

Chemical Identification and Physical Properties

Acetylenedicarboxylic acid monopotassium salt, also known as monopotassium
acetylenedicarboxylate, is a white to almost white powder or crystalline solid.[1][2] It is slightly
soluble in water at 20°C.[1][3]
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Property Value Reference
Molecular Formula C4HKO4 [1114]
Molar Mass 152.15 g/mol [1][4]
Melting Point 133 °C [11[3]

White to Almost white powder
Appearance [1][3]

to crystal
Water Solubility Slightly soluble (20 °C) [1][3]

- Stable under recommended
Stability N [1][3]
storage conditions.

- Bases, reducing agents,
Incompatibilities o [1][3]
oxidizing agents.

Storage Condition -20°C [1][3]

Hazard Identification and Toxicological Data

This compound is classified as highly toxic and poses significant health risks upon exposure.[1]
[2] It is toxic by inhalation and if swallowed, and very toxic in contact with skin.[1] It is also
irritating to the eyes, respiratory system, and skin.[1]
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Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification
Acute Toxicity, Oral H301: Toxic if
GHSO06 Danger
(Category 3) swallowed.[5]
Acute Toxicity, Dermal H310: Fatal in contact
GHSO06 Danger ) )
(Category 1) with skin.[6]
Acute Toxicity, o
) H331: Toxic if inhaled.
Inhalation (Category GHSO06 Danger
[6]
3)
Skin )
. I i H315: Causes skin
Corrosion/Irritation GHSO07 Warning S
irritation.[5][6]
(Category 2)
Serious Eye )
o ] H319: Causes serious
Damage/Eye Irritation ~ GHSO07 Warning o
eye irritation.[5][6]
(Category 2A)
Specific target organ
o i H335: May cause
toxicity — Single ) ) o
GHSO07 Warning respiratory irritation.[5]
exposure (Category ]
3), Respiratory system
Toxicological Data:
Route of Exposure  Species Value Reference
Oral LD50 Mouse 63 mg/kg [1]
Intraperitoneal LD50 Mouse 32 mg/kg [1]

Experimental Protocols

While specific, detailed experimental protocols for acetylenedicarboxylic acid

monopotassium salt are not readily available in the public domain, this section provides a
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generalized methodology for acute oral toxicity testing (LD50 determination) based on
established guidelines.

Generalized Protocol for Acute Oral LD50 Determination in Rodents (Up-and-Down Procedure
- UDP)

This protocol is a guideline and should be adapted and approved by the relevant institutional
animal care and use committee (IACUC).

Objective: To determine the median lethal dose (LD50) of a substance after a single oral
administration.

Materials:

o Test substance: Acetylenedicarboxylic acid monopotassium salt

e Vehicle for administration (e.g., distilled water, saline)

o Experimental animals (e.g., young adult female rats or mice from a single strain)
e Oral gavage needles

e Syringes

e Animal balance

o Cages with appropriate bedding, food, and water

Methodology:

o Animal Acclimatization: Animals are acclimated to the laboratory conditions for at least 5
days before the study begins. They are housed in a temperature- and light-controlled
environment with ad libitum access to food and water.

o Dose Preparation: The test substance is prepared in the vehicle to the desired
concentrations. The concentration should be calculated based on the body weight of the
animals.
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e Dosing Procedure:

o

A single animal is dosed at the starting dose level. The starting dose is selected based on
available information about the substance's toxicity.

o

The animal is observed for signs of toxicity and mortality for up to 48 hours.

[¢]

If the animal survives, the next animal is dosed at a higher dose level (e.g., by a factor of
3.2).

[¢]

If the animal dies, the next animal is dosed at a lower dose level.

o Observation: Animals are observed for mortality and clinical signs of toxicity at regular
intervals (e.g., 30 minutes, 1, 2, 4, and 6 hours after dosing, and then daily for 14 days).
Observations include changes in skin, fur, eyes, mucous membranes, respiratory, circulatory,
autonomic and central nervous systems, and somatomotor activity and behavior pattern.

o Data Analysis: The LD50 is calculated using a statistical program such as AOT425StatPgm,
which is based on the maximum likelihood method.

Visualizations

The following diagrams illustrate key logical relationships and workflows for the safe handling of
acetylenedicarboxylic acid monopotassium salt.
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Caption: Potential routes of exposure and corresponding toxic effects.
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Caption: Safe handling workflow for toxic powders.
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Safety and Handling Precautions

Engineering Controls:
o Work in a well-ventilated area, preferably in a certified chemical fume hood.[6]

o Use an exhausted balance enclosure when weighing the powder if the balance cannot be
placed inside a fume hood.

Personal Protective Equipment (PPE):
» Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][5]

o Skin Protection: Wear suitable protective clothing and chemical-resistant gloves (e.g., nitrile
rubber).[1][5]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a P100
(or N100) filter.[5]

Handling:

Avoid contact with skin, eyes, and clothing.[6]

Avoid breathing dust.[7]

Do not eat, drink, or smoke when using this product.[6]

Wash hands thoroughly after handling.[6]

Storage:

» Store in a tightly closed container in a dry and well-ventilated place.[6][7]
» Store locked up.[6]

« Recommended storage temperature is -20°C.[1][3]

First Aid Measures
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 |If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth. Do
NOT induce vomiting.[6][8]

« |If on Skin: Take off immediately all contaminated clothing. Gently wash with plenty of soap
and water. Seek immediate medical attention.[6]

« If Inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[6]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a physician.[6]

Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area. Avoid breathing dust. Use
personal protective equipment as described in Section 5.[7]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.[7]

¢ Methods for Cleaning Up: Sweep up and shovel. Do not create dust. Place in a suitable,
closed container for disposal.[8]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

» Specific Hazards: Thermal decomposition can release toxic fumes of potassium oxide.[1]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[8]

Disposal Considerations

Dispose of this hazardous material in accordance with all applicable federal, state, and local
environmental regulations.[7] Do not dispose of with normal household waste.
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This guide is intended to provide essential safety information to trained professionals. Always
refer to the most current Safety Data Sheet (SDS) for this product before use and adhere to all
institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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